Cas no 795291-66-6 (6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide)

• Product Name: 6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide
• CAS No: 795291-66-6
• MF: C₁₄H₁₄ClN₃O₃S
• MW: 339.797260761261
• CID: 5682603
• PubChem ID: 2446892
• Update Time: 2025-06-26

6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z30857958
• AKOS016840283
• HMS2866L24
• MLS001172991
• SMR000589037
• 6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide
• CHEMBL1394016
• AB00743447-01
• 795291-66-6
• EN300-26586765

• Inchi： 1S/C14H14ClN3O3S/c15-13-6-3-11(9-18-13)14(19)17-8-7-10-1-4-12(5-2-10)22(16,20)21/h1-6,9H,7-8H2,(H,17,19)(H2,16,20,21)
• InChI Key： MTDJMTUPCCKAAY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCCC1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

• Exact Mass: 339.0444402g/mol
• Monoisotopic Mass: 339.0444402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 111Ų

Additional information on 6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide

Introduction to 6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide (CAS No. 795291-66-6)

6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 795291-66-6, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a chloro substituent, a sulfamoyl group, and an amide linkage, which contribute to its potential biological activity.

The< strong>6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide molecule is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The presence of the chloro group at the sixth position of the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the sulfamoyl group attached to an ethyl chain extending from the pyridine ring introduces polarity and potential interactions with biological targets. The amide functionality at the third position of the pyridine ring further contributes to the compound's versatility in drug design.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The< strong>6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide compound has been investigated for its potential role in modulating various cellular processes. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors, making it a candidate for treating conditions such as inflammation and neurodegenerative diseases. The sulfamoyl group, in particular, has been shown to interact with biological targets in a manner similar to other sulfonamide derivatives, which are well-known for their pharmacological properties.

The< strong>CAS No. 795291-66-6 identification ensures that researchers can reliably source and utilize this compound for their studies. Its synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the complex framework of this molecule. These methods highlight the importance of cutting-edge chemical methodologies in developing novel pharmaceuticals.

One of the most compelling aspects of< strong>6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide is its potential for structural modification. By altering the substituents on the pyridine ring or the ethyl chain, chemists can generate a library of derivatives with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects. Computational modeling and high-throughput screening techniques are being used to identify optimal analogs of this compound that may enhance its therapeutic potential.

The< strong>sulfamoylphenyl moiety in< strong>6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide is particularly noteworthy due to its known interactions with biological systems. Sulfonamides are a class of compounds with a long history of medicinal use, ranging from antibiotics to anti-inflammatory agents. The presence of this group suggests that< strong>6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide may share some of these properties, although further research is needed to fully elucidate its mechanism of action. Studies have shown that sulfonamides can inhibit enzymes by competing with natural substrates or by forming stable complexes with target proteins.

In addition to its pharmacological potential, the< strong>CAS No. 795291-66-6-identified compound offers insights into the design of next-generation therapeutics. Its unique structural features provide a foundation for exploring new chemical space, which is essential for overcoming drug resistance and addressing unmet medical needs. Collaborative efforts between synthetic chemists and biologists are crucial for translating these findings into clinical applications. By leveraging interdisciplinary approaches, researchers can accelerate the discovery and development of novel drugs based on< strong>6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide.

The future prospects of< strong>6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide are promising, with ongoing studies aimed at elucidating its full spectrum of activity and optimizing its pharmacokinetic properties. Advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled detailed structural characterization, while computational methods like molecular dynamics simulations are helping researchers predict how this compound interacts with biological targets.

In conclusion, 6-chloro-N-[2-(4-sulfamoylphenyl)ethyl]pyridine-3-carboxamide (CAS No. 795291-66-6) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug discovery and development. With continued research and collaboration across various scientific disciplines, this compound holds great promise for improving human health and addressing complex diseases.